![molecular formula C12H17BrN2O2S B2403497 5-Bromo-N-(2-methoxy-4-methylsulfanylbutyl)pyridine-3-carboxamide CAS No. 2310099-72-8](/img/structure/B2403497.png)
5-Bromo-N-(2-methoxy-4-methylsulfanylbutyl)pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyridine ring occurs in many important compounds, including azines and the vitamins niacin and pyridoxine .
Molecular Structure Analysis
The molecular structure of a similar compound, “5-Bromo-N-methylpyridine-2-carboxamide”, has been analyzed using techniques such as X-ray diffraction, electronic circular dichroism (ECD), optical rotation (OR), and quantum chemical calculations .Chemical Reactions Analysis
The chemical reactions involving pyridine derivatives can be quite diverse. For instance, free radical reactions have been observed with N-bromosuccinimide (NBS), leading to bromination at the benzylic position .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. For instance, “5-Bromo-2-methoxybenzenesulfonamide” has a molecular weight of 266.112 Da and a mono-isotopic mass of 264.940826 Da .Mechanism of Action
The mechanism of action of pyridine derivatives can vary widely depending on their specific structure and the context in which they are used. Some pyridine derivatives have been found to inhibit the activity of certain enzymes, such as phosphatidylinositol 4-kinase (PI4K) and phosphoinositide 3-kinase (PI3K) .
Safety and Hazards
Properties
IUPAC Name |
5-bromo-N-(2-methoxy-4-methylsulfanylbutyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17BrN2O2S/c1-17-11(3-4-18-2)8-15-12(16)9-5-10(13)7-14-6-9/h5-7,11H,3-4,8H2,1-2H3,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQCXLQRVKUZHFA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CCSC)CNC(=O)C1=CC(=CN=C1)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17BrN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.